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Compound of Interest

Compound Name: Linalyl formate

Cat. No.: B094168

An In-depth Technical Guide to Linalyl Formate

This technical guide provides a comprehensive overview of linalyl formate, a monoterpenoid
ester valued for its aromatic properties and diverse applications. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and analytical characterization.

Core Chemical Information
CAS Number: 115-99-1[1][2]

Molecular Weight: 182.26 g/mol [1]

Linalyl formate, also known as 3,7-dimethyl-1,6-octadien-3-yl formate, is a naturally occurring
compound found in essential oils of plants like lavender and bergamot.[3][4] It is widely utilized
in the fragrance and flavor industries for its pleasant, fresh, and slightly fruity-floral aroma.[1][5]

Physicochemical Properties

A summary of the key physicochemical properties of linalyl formate is presented in the table
below for easy reference.
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Property Value References
Molecular Formula C11H1802 [1]
Appearance Colorless to pale yellow liquid [1][5][6]

Fruity, floral (rose-like),
Odor o [5]
reminiscent of bergamot

Density 0.914 g/mL at 25 °C [5]
Boiling Point 100-103 °C at 10 mm Hg [5]
Flash Point 186 °F (85.6 °C) [5]
Refractive Index n20/D 1.455 [5]

Soluble in ethanol and most
. non-volatile oils; slightly
Solubility ] [5]
soluble in propylene glycol and

water; insoluble in glycerol.

Experimental Protocols
Synthesis of Linalyl Formate via Fischer Esterification

Linalyl formate is commonly synthesized through the Fischer esterification of linalool with
formic acid.[6] This acid-catalyzed reaction is an equilibrium process.

Materials:

Linalool

Formic acid

Sodium formate

Acetic acid

5% Sodium carbonate (NazCOs) solution
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Benzene

Anhydrous sodium sulfate (Na2S0a)

Reaction flask with a stirrer and temperature control

Separatory funnel

Distillation apparatus
Procedure:

o Prepare a mixture of a 1:1 molar ratio of formic acid and sodium formate by reacting formic
acid with sodium formate in the presence of a small amount of acetic acid.[6]

 In a separate reaction vessel, combine 1 mole of linalool with 1.2 moles of sodium formate
and a small amount of acetic acid.[6]

o Slowly add the prepared formic acid/sodium formate mixture to the linalool-containing vessel
while stirring.

e Maintain the reaction temperature at approximately 40°C until the reaction is complete.[6]
» Allow the mixture to stand at room temperature overnight.[6]

e Wash the reaction mixture with water.[6]

« Neutralize any remaining acid by washing with a 5% sodium carbonate solution.[6]

o Transfer the mixture to a separatory funnel and allow the layers to separate. Collect the
organic layer.[6]

o Extract the aqueous layer twice with benzene to recover any dissolved product.[6]
o Combine all organic layers and dry over anhydrous sodium sulfate.
« Filter to remove the drying agent.

« Purify the crude linalyl formate by vacuum distillation to obtain the final product.[6]
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Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a standard method for the identification and purity assessment of volatile compounds
like linalyl formate.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer.
e Capillary column (e.g., HP-5MS or equivalent).

Typical GC Conditions:

« Injector Temperature: 250°C

e Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, then ramp to
280°C at a rate of 10°C/min, and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e Injection Volume: 1 L of a diluted sample (e.g., 1% in ethanol).

Split Ratio: 50:1.

Typical MS Conditions:

lon Source Temperature: 230°C

Quadrupole Temperature: 150°C

lonization Mode: Electron lonization (EI) at 70 eV.

Mass Range: m/z 40-400.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is used to confirm the molecular structure of linalyl formate.
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Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher).
 NMR tubes.

Procedure for *H NMR:

» Prepare a sample by dissolving approximately 5-10 mg of linalyl formate in 0.6 mL of
deuterated chloroform (CDCIs).

¢ Transfer the solution to an NMR tube.

e Acquire the *H NMR spectrum. Expected signals will correspond to the various protons in the
linalyl formate molecule, including the vinyl, allylic, and methyl protons, as well as the
formate proton.

Procedure for 13C NMR:

e Prepare a more concentrated sample by dissolving approximately 20-30 mg of linalyl
formate in 0.6 mL of CDCls.

e Transfer the solution to an NMR tube.

e Acquire the 13C NMR spectrum. Expected signals will correspond to the eleven distinct
carbon atoms in the linalyl formate structure.

Mandatory Visualizations
Synthesis Workflow of Linalyl Formate

The following diagram illustrates the key steps in the synthesis and purification of linalyl
formate.
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Synthesis and Purification of Linalyl Formate

Synthesis Purification

Stand Overnight
Esterification at 40°C at Room Temperature H-{ Wash with Water }—D{ Neutralize with 5% Na2CO3 }——{ Extract with Benzene }—D{ Dry with Na2SOs

Vacuum Distilation

Pure Linalyl Formate

Applications of Linalyl Formate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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